7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid
7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid
Brand Name:
Vulcanchem
CAS No.:
111477-47-5
VCID:
VC0054304
InChI:
InChI=1S/C12H12ClFO4/c1-6-4-12(17,5-11(15)16)7-2-9(14)8(13)3-10(7)18-6/h2-3,6,17H,4-5H2,1H3,(H,15,16)/t6-,12-/m1/s1
SMILES:
CC1CC(C2=CC(=C(C=C2O1)Cl)F)(CC(=O)O)O
Molecular Formula:
C12H12ClFO4
Molecular Weight:
274.67 g/mol
7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid
CAS No.: 111477-47-5
Main Products
VCID: VC0054304
Molecular Formula: C12H12ClFO4
Molecular Weight: 274.67 g/mol
| CAS No. | 111477-47-5 |
|---|---|
| Product Name | 7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid |
| Molecular Formula | C12H12ClFO4 |
| Molecular Weight | 274.67 g/mol |
| IUPAC Name | 2-[(2R,4R)-7-chloro-6-fluoro-4-hydroxy-2-methyl-2,3-dihydrochromen-4-yl]acetic acid |
| Standard InChI | InChI=1S/C12H12ClFO4/c1-6-4-12(17,5-11(15)16)7-2-9(14)8(13)3-10(7)18-6/h2-3,6,17H,4-5H2,1H3,(H,15,16)/t6-,12-/m1/s1 |
| Standard InChIKey | BRXHBAFNICPNFH-SREIQFSDSA-N |
| Isomeric SMILES | C[C@@H]1C[C@](C2=CC(=C(C=C2O1)Cl)F)(CC(=O)O)O |
| SMILES | CC1CC(C2=CC(=C(C=C2O1)Cl)F)(CC(=O)O)O |
| Canonical SMILES | CC1CC(C2=CC(=C(C=C2O1)Cl)F)(CC(=O)O)O |
| Synonyms | 7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid 7-chloro-6-fluoro-4-hydroxy-2-methylchroman-4-acetic acid, sodium salt 7-Cl-6-F-HMCA |
| PubChem Compound | 10221192 |
| Last Modified | Nov 11 2021 |
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